methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate

• Molecular Formula: C34H46O16
• Molecular Weight: 710.7 g/mol
• IUPAC Name: methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• InChI: InChI=1S/C34H46O16/c1-12(2)13(3)7-19(37)49-25-27-33-11-46-34(27,31(44)45-6)28(42)23(41)26(33)32(5)9-16(36)24(14(4)15(32)8-18(33)48-29(25)43)50-30-22(40)21(39)20(38)17(10-35)47-30/h7,12,15,17-18,20-23,25-28,30,35,38-42H,8-11H2,1-6H3/b13-7+/t15-,17+,18+,20+,21-,22+,23+,25+,26+,27+,28-,30-,32-,33+,34-/m0/s1
• InChI Key: OWJYNFLAIMDDLT-BUWCNATISA-N
• Isomeric SMILES: CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@]([C@@H]4[C@H](C(=O)O3)OC(=O)/C=C(\C)/C(C)C)(OC5)C(=O)OC)O)O)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O
• SMILES: CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O
• synonyms: 3-0-(glucopyranosyl)bruceantin; bruceantinoside B; yadanzioside P

Description

methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate is a natural product found in Brucea javanica with data available.

Scientific Research Applications

Synthesis and Chemical Transformation

The compound has been involved in studies exploring its synthesis and chemical transformation. For instance, research on oxetane formation by 1,3-migration of benzyloxy group in 7-oxabicyclo[2.2.1]hept-2-yl cations has implications for understanding the chemical behavior of such complex molecules (Mosimann & Vogel, 2000). Additionally, studies on chiral 7-oxabicyclo[2.2.1]heptane as building blocks for prostanoids indicate the potential of this compound in complex organic syntheses (Valiullina et al., 2019).

Chemical Structure Analysis

Research has focused on the detailed chemical structure analysis of such compounds. The stereocontrol in organic synthesis using silicon-containing compounds for the synthesis of methyl (+)-nonactate provides insights into the structural complexities of these molecules (Ahmar, Duyck, & Fleming, 1998). Furthermore, studies related to dihydro-1,4-thiazines, such as the reduction of methyl (6S)-7-hydroxy-5,5,9,9-tetramethyl-8-oxa-4-thia-1-azabicyclo[4,3,0]non-2-ene-3-carboxylate, contribute to the understanding of related compounds (Kitchin & Stoodley, 1973).

Potential Applications in Synthesis of Complex Molecules

The compound is also significant in the synthesis of complex molecules. For example, the synthetic studies toward the CD spiroketal of spongistatins demonstrate the use of such complex structures in advanced organic synthesis (Favre, Gerber‐Lemaire, & Vogel, 2010).